2-[(4-bromobenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H13BrF3NOS/c17-13-5-1-11(2-6-13)9-23-10-15(22)21-14-7-3-12(4-8-14)16(18,19)20/h1-8H,9-10H2,(H,21,22)
• InChI Key: FNICBIDTUDQEKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NC2=CC=C(C=C2)C(F)(F)F)Br
• Molecular Formula: C16H13BrF3NOS
• Molecular Weight: 404.2 g/mol

Description

• The compound belongs to a class of chemicals with potential biological activities due to their complex structure and functional groups. These compounds are often studied for their molecular structure, synthesis methods, and chemical properties.

Synthesis Analysis

• The synthesis of similar compounds involves multi-step chemical reactions including halogenation, acetylation, and thiourea formation. For example, synthesis involving bromobenzyl and trifluoromethylphenyl groups often requires specific conditions for halogenation and subsequent reactions (Mu et al., 2015).

Molecular Structure Analysis

• The molecular structure of related compounds has been determined using X-ray crystallography, revealing V-shaped configurations and 3-D arrays generated by intermolecular interactions such as hydrogen bonds and π interactions (Boechat et al., 2011).

Chemical Reactions and Properties

• These compounds participate in various chemical reactions, including those that form the backbone of synthesis pathways. Reactions such as nucleophilic substitution and condensation are common. The presence of functional groups like bromobenzyl and trifluoromethylphenyl allows for diverse chemical modifications.

Physical Properties Analysis

• The physical properties, including melting points, solubility, and crystalline structure, are crucial for understanding the behavior of these compounds under different conditions. The crystallography studies provide insight into the arrangements and stability of the molecules (Xiao et al., 2009).

Chemical Properties Analysis

• The chemical properties are defined by functional groups, reactivity, and stability. For example, the acetamide group contributes to the compound's reactivity towards nucleophiles and electrophiles. Studies on similar compounds have explored their antimicrobial and antifungal activities, suggesting potential applications in these areas (Kaneria et al., 2016).

Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on synthesizing and evaluating the chemical properties of compounds structurally related to "2-[(4-bromobenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide". For instance, the synthesis of antimicrobial agents through the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives has been explored, highlighting the compound's utility as a precursor for a variety of nitrogen-based nucleophiles. These reactions yielded compounds with good antimicrobial activity, demonstrating the chemical versatility and potential pharmaceutical applications of derivatives related to the compound (Fahim & Ismael, 2019).

Antimicrobial Activity

Research on derivatives of "2-[(4-bromobenzyl)thio]-N-[4-(trifluoromethyl)phenyl]acetamide" has shown significant antimicrobial properties. For example, the synthesis of new 2-amino-1,3,4-oxadiazole derivatives and their evaluation against Salmonella typhi have been reported. This study demonstrates the potential of such compounds to serve as bases for developing new antimicrobial agents (Salama, 2020).